Cas no 92295-27-7 (N-(4-Phenoxyphenyl)imidodicarbonimidic diamide)

• Product Name: N-(4-Phenoxyphenyl)imidodicarbonimidic diamide
• CAS No: 92295-27-7
• MF: C₁₄H₁₅N₅O
• MW: 269.301801919937
• MDL: MFCD03321766
• CID: 4323294
• PubChem ID: 2931260
• Update Time: 2025-05-30

N-(4-Phenoxyphenyl)imidodicarbonimidic diamide Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonimidic diamide, N-(4-phenoxyphenyl)-
• N-(4-Phenoxyphenyl)imidodicarbonimidic diamide
• 1-(diaminomethylene)-2-[4-(phenoxy)phenyl]guanidine
• 1-(diaminomethylidene)-2-[4-(phenoxy)phenyl]guanidine
• 1-CARBAMIMIDAMIDO-N-(4-PHENOXYPHENYL)METHANIMIDAMIDE
• LS-06775
• H33361
• 92295-27-7
• 1-{[{[AMINO(IMINO)METHYL]AMINO}(IMINO)METHYL]AMINO}-4-PHENOXYBENZENE
• 1-(diaminomethylidene)-2-(4-phenoxyphenyl)guanidine
• CS-0330290
• Cambridge id 7234756
• ALBB-022029
• AKOS002225858
• N-(4-phenoxyphenyl)imidodicarbonimidicdiamide
• MFCD03321766
• STK013099

• MDL： MFCD03321766
• Inchi： 1S/C14H15N5O/c15-13(16)19-14(17)18-10-6-8-12(9-7-10)20-11-4-2-1-3-5-11/h1-9H,(H6,15,16,17,18,19)
• InChI Key： GOYRWAVRZBZMIR-UHFFFAOYSA-N
• SMILES： C(=N)(NC1=CC=C(OC2=CC=CC=C2)C=C1)NC(=N)N

Computed Properties

• Exact Mass: 269.12766012Da
• Monoisotopic Mass: 269.12766012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 489.5±47.0 °C at 760 mmHg
• Flash Point: 249.8±29.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-(4-Phenoxyphenyl)imidodicarbonimidic diamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-Phenoxyphenyl)imidodicarbonimidic diamide

N-(4-Phenoxyphenyl)Imidodicarbonimidic Diamide: A Comprehensive Overview

N-(4-Phenoxyphenyl)Imidodicarbonimidic Diamide, also known by its CAS Registry Number 92295-27-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development, polymer synthesis, and as a precursor for advanced materials. Recent studies have shed light on its synthesis, reactivity, and functionalization, making it a subject of ongoing research.

The molecular structure of N-(4-Phenoxyphenyl)Imidodicarbonimidic Diamide is characterized by a phenoxyphenyl group attached to an imidodicarbonimidic diamide backbone. This combination imparts the compound with distinctive electronic and steric properties. The phenoxy group introduces electron-donating effects, which can influence the reactivity of the diamide moiety. Researchers have explored the influence of this substitution pattern on the compound's ability to act as a ligand in coordination chemistry or as a building block in polymerization reactions.

Recent advancements in synthetic methodologies have enabled more efficient routes to prepare N-(4-Phenoxyphenyl)Imidodicarbonimidic Diamide. Traditionally, the synthesis involves multi-step processes that include nucleophilic substitutions and condensation reactions. However, modern approaches leverage catalytic systems and microwave-assisted synthesis to enhance yield and purity. These improvements have made the compound more accessible for large-scale applications.

In terms of applications, N-(4-Phenoxyphenyl)Imidodicarbonimidic Diamide has shown promise in drug delivery systems due to its ability to form stable complexes with metal ions. Studies published in 2023 highlight its use as a chelating agent in targeted drug delivery, where it facilitates the encapsulation of therapeutic agents within biocompatible matrices. Additionally, its role as a precursor for high-performance polymers has been explored, particularly in the development of thermally stable materials for aerospace applications.

The toxicity profile of N-(4-Phenoxyphenyl)Imidodicarbonimidic Diamide has also been a focus of recent research. In vitro studies indicate that while the compound exhibits low cytotoxicity under normal conditions, its behavior under physiological conditions requires further investigation. Regulatory bodies are closely monitoring these findings to ensure safe handling and application guidelines are established.

Looking ahead, the potential for N-(4-Phenoxyphenyl)Imidodicarbonimidic Diamide lies in its versatility as a chemical building block. Its ability to undergo various post-synthetic modifications opens avenues for tailored applications in electronics, biotechnology, and environmental remediation. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this area.

In conclusion, N-(4-Phenoxyphenyl)Imidodicarbonimidic Diamide (CAS No: 92295-27-7) stands at the forefront of chemical innovation. With ongoing research unraveling its properties and expanding its application spectrum, this compound is poised to play a pivotal role in advancing both scientific knowledge and industrial capabilities.